6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one

• IUPAC Name: 6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C10H18N4O2/c1-7(2)16-6-4-5-11-9-8(3)13-14-10(15)12-9/h7H,4-6H2,1-3H3,(H2,11,12,14,15)
• InChI Key: HOZDCOXVWDCRIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N=C1NCCCOC(C)C
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol

Description

6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one is a chemical compound that belongs to the class of triazine derivatives Triazines are heterocyclic compounds that contain a ring structure composed of three carbon atoms and three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one typically involves multiple steps, starting from readily available precursors. The synthetic route may include the following steps:

Formation of the Triazine Ring: The triazine ring can be formed through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Methyl Group: The methyl group can be introduced via alkylation reactions using methylating agents.

Attachment of the Propan-2-yloxypropylamino Group: This step involves the reaction of the triazine intermediate with propan-2-yloxypropylamine under suitable conditions to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced techniques such as continuous flow reactors, which allow for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents to modify the functional groups.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new triazine derivatives with different functional groups.

Scientific Research Applications

6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

6-methyl-5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one: can be compared with other triazine derivatives that have similar structural features.

Examples of Similar Compounds: this compound, this compound.

Uniqueness

The uniqueness of this compound lies in its specific structural features and the potential applications that arise from these features. Its unique combination of functional groups and ring structure makes it a valuable compound for various scientific and industrial applications.